Cas no 1806541-48-9 (Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate)

• Product Name: Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate
• CAS No: 1806541-48-9
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4979286
• Update Time: 2025-05-20

Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate

• Inchi： 1S/C13H15BrO4/c1-17-12(15)7-6-10-9(8-13(16)18-2)4-3-5-11(10)14/h3-5H,6-8H2,1-2H3
• InChI Key： NIVOYHWFWYDRKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)OC)=C1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate

Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate (CAS No. 1806541-48-9): An Overview

Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate (CAS No. 1806541-48-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate consists of a phenyl ring substituted with a bromo group at the 3-position and a methyl ester group attached to an acetyl side chain, which is further modified by a methoxy and a ketone group. This intricate arrangement of functional groups imparts the compound with unique chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. The presence of the bromine atom in Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate can significantly influence its reactivity and biological activity. For instance, brominated compounds have been shown to exhibit enhanced binding affinities to specific protein targets, which can be crucial for drug design and optimization.

In the context of pharmaceutical research, Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate has been explored for its potential as a lead compound in the development of new drugs. One notable area of interest is its application in the treatment of neurological disorders. Studies have indicated that this compound can modulate certain neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the methoxy and ketone groups present in Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate contribute to its solubility and metabolic stability, which are critical factors for drug efficacy and safety. These properties make it an ideal candidate for preclinical studies and subsequent clinical trials.

The synthesis of Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate involves several well-established organic reactions, including bromination, esterification, and ketone formation. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

In addition to its potential therapeutic applications, Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate has also been studied for its use as an intermediate in the synthesis of other valuable compounds. Its unique chemical structure allows it to serve as a building block for more complex molecules, expanding its utility beyond pharmaceuticals.

The safety profile of Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate has been extensively evaluated through various toxicological studies. These assessments have demonstrated that the compound exhibits low toxicity at relevant concentrations, making it suitable for further development and use in clinical settings.

In conclusion, Methyl 3-bromo-2-(3-methoxy-3-oxopropyl)phenylacetate (CAS No. 1806541-48-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.